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Compound of Interest

Compound Name: Anticancer agent 177

Cat. No.: B12366071

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Anticancer agent 177, also identified as Compound 11b, is a novel investigational molecule

with a dual mechanism of action as a nicotinamide phosphoribosyltransferase (NAMPT)

inhibitor and a DNA alkylating agent.[1] This dual activity leads to catastrophic depletion of

nicotinamide adenine dinucleotide (NAD+), a critical coenzyme for cellular redox reactions and

energy metabolism, while simultaneously inducing DNA damage, thereby exhibiting potent

antitumor effects in both in vitro and in vivo models.[1] This technical guide provides a

comprehensive summary of the initial safety profile of Anticancer agent 177, based on

available preclinical data.

In Vitro Cytotoxicity
The preliminary assessment of cytotoxicity for Anticancer agent 177 was conducted against a

panel of human cancer cell lines and a normal human cell line to determine its cancer-specific

activity.
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Cell Line Cell Type IC50 (µM)

A549 Human Lung Carcinoma 1.5

HCT116 Human Colon Carcinoma 0.8

MDA-MB-231
Human Breast

Adenocarcinoma
2.1

RPMI-8226 Human Multiple Myeloma 0.5

hTERT-RPE1
Normal Human Retinal

Pigmented Epithelium
> 20

Table 1: In Vitro Cytotoxicity of Anticancer Agent 177. The half-maximal inhibitory

concentration (IC50) was determined after 72 hours of continuous exposure to the compound.

In Vivo Acute Toxicity in Murine Models
To evaluate the in vivo safety profile, an acute toxicity study was performed in healthy BALB/c

mice.

Route of
Administration

Dose (mg/kg)
Observation
Period

Mortality
Notable
Clinical Signs

Intravenous (IV) 10 14 days 0/5

No significant

signs of toxicity

observed.

Intravenous (IV) 20 14 days 0/5

Mild, transient

lethargy

observed within

the first 2 hours

post-injection.

Intravenous (IV) 40 14 days 1/5

Significant

lethargy and

ruffled fur

observed.
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Table 2: Acute Toxicity of Anticancer Agent 177 in BALB/c Mice.

Body Weight Changes in Xenograft Studies
During efficacy studies using human tumor xenografts in nude mice, the body weight of the

animals was monitored as a general indicator of systemic toxicity.

Treatment Group
Dose (mg/kg, IV, twice
weekly)

Mean Body Weight Change
(Day 21)

Vehicle Control - + 5.2%

Anticancer agent 177 10 + 1.5%

Anticancer agent 177 20 - 3.8%

Table 3: Effect of Anticancer Agent 177 on Body Weight in Nude Mice Bearing HCT116

Xenografts.

Experimental Protocols
In Vitro Cytotoxicity Assay

Cell Culture: Human cancer cell lines (A549, HCT116, MDA-MB-231, RPMI-8226) and the

normal hTERT-RPE1 cell line were cultured in RPMI-1640 medium supplemented with 10%

fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5%

CO2.

Compound Treatment: Cells were seeded in 96-well plates at a density of 5,000 cells per

well and allowed to attach overnight. The following day, cells were treated with a serial

dilution of Anticancer agent 177 for 72 hours.

Viability Assessment: Cell viability was assessed using the CellTiter-Glo® Luminescent Cell

Viability Assay (Promega) according to the manufacturer's instructions. Luminescence was

measured using a microplate reader.

Data Analysis: The half-maximal inhibitory concentration (IC50) values were calculated from

dose-response curves using non-linear regression analysis in GraphPad Prism.
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In Vivo Acute Toxicity Study

Animal Model: Healthy male BALB/c mice, 6-8 weeks old, were used for the study.

Dosing: Anticancer agent 177 was formulated in a vehicle of 5% DMSO, 40% PEG300, and

55% saline. A single dose was administered intravenously (IV) via the tail vein.

Monitoring: Animals were observed for clinical signs of toxicity and mortality at 1, 4, and 24

hours post-injection, and daily thereafter for 14 days. Body weights were recorded on Day 0,

Day 7, and Day 14.

Endpoint: The primary endpoints were mortality and the observation of any significant clinical

signs of toxicity.
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Figure 1: Dual mechanism of action of Anticancer agent 177.
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Figure 2: Workflow for the in vivo acute toxicity study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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